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Compound of Interest

Compound Name: Naloxonazine dihydrochloride

Cat. No.: B15618681 Get Quote

For researchers and drug development professionals, the responsible management and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a detailed, step-by-step procedure for the proper disposal of

Naloxonazine dihydrochloride, a selective μ1-opioid receptor antagonist. Adherence to these

protocols is essential for minimizing risks and complying with regulatory standards.

Chemical and Safety Data Overview
Naloxonazine dihydrochloride is an off-white solid compound.[1] While some safety data

sheets (SDS) do not classify it as hazardous under the OSHA Hazard Communication

Standard, others indicate that it can be harmful if swallowed and is very toxic to aquatic life with

long-lasting effects.[2][3] Given the potential for environmental toxicity, it is crucial to prevent its

release into sewer systems or waterways.[3][4]
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Property Data Reference

Chemical Name

Bis-[5-α-4,5-Epoxy-3,14-

dihydroxy-17-(2-propenyl)-

morphinan-6-ylidene]

hydrazine dihydrochloride

[5]

CAS Number 880759-65-9 [1][5]

Molecular Formula C38H42N4O6·2HCl [1]

Molecular Weight 723.69 g/mol [1][5]

Physical Appearance Off-white solid [1]

Solubility Soluble in water to 25 mM [5]

Storage Conditions

Store at room temperature or

-20°C, in a dry, cool, and well-

ventilated place.

[1][2][5]

Hazard Classifications

Not considered hazardous by

2012 OSHA Hazard

Communication Standard (29

CFR 1910.122) in one SDS.[2]

Harmful if swallowed; Very

toxic to aquatic life with long-

lasting effects in another SDS.

[3]

[2][3]

Hazardous Decomposition
Carbon oxides, Nitrogen

oxides (NOx)
[2]

Experimental Protocols: Disposal Procedures
The following protocols outline the recommended steps for the safe disposal of Naloxonazine
dihydrochloride. These procedures are based on general best practices for laboratory

chemical waste and should be adapted to comply with all applicable regional, national, and

local regulations.[2]
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Personal Protective Equipment (PPE)
Before handling Naloxonazine dihydrochloride for disposal, ensure you are wearing the

appropriate personal protective equipment:

Eye Protection: Wear safety glasses with side shields or goggles.[2]

Hand Protection: Wear protective gloves.[2]

Body Protection: Wear a lab coat or other protective clothing.[2]

Respiratory Protection: If there is a risk of generating dust or if exposure limits are exceeded,

use a NIOSH/MSHA-approved respirator.[2]

Disposal of Small Quantities (Research Scale)
For small quantities of unused Naloxonazine dihydrochloride, such as residual amounts in

vials:

Consult Local Regulations: Always check with your institution's Environmental Health and

Safety (EHS) office for specific guidelines on chemical waste disposal.

Inert Mixture Preparation: If permitted by your local regulations and in the absence of a

chemical waste pickup service, you can prepare the material for disposal in solid waste.

Remove the Naloxonazine dihydrochloride from its original container.

Mix the compound with an inert and undesirable substance such as used coffee grounds

or cat litter.[6][7] This makes the substance less appealing for accidental ingestion and

prevents it from easily becoming airborne.

Secure Containment:

Place the mixture into a sealable plastic bag or another non-breakable, sealable container

to prevent leakage.[6][7]

Final Disposal:
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Dispose of the sealed container in the regular solid waste stream, as permitted by your

institution and local authorities.

Disposal of Large Quantities and Contaminated
Materials
For larger quantities of Naloxonazine dihydrochloride or materials significantly contaminated

with the compound (e.g., from a spill):

Approved Waste Disposal Facility: The primary and recommended method for disposing of

larger quantities is to use an approved waste disposal plant.[3] Contact your institution's EHS

department to arrange for a pickup of hazardous chemical waste.

Packaging for Disposal:

Place the Naloxonazine dihydrochloride in a clearly labeled, sealed, and appropriate

container for chemical waste.

Do not mix with other incompatible waste materials.

Contaminated Packaging: Do not reuse the original container.[2] Dispose of contaminated

packaging in the same manner as the chemical waste itself.

Spill Cleanup Protocol
In the event of a spill of solid Naloxonazine dihydrochloride:

Ensure Safety: Evacuate the immediate area if necessary and ensure proper ventilation.

Containment: Prevent further spread of the powder.[2] You can cover the spill with a plastic

sheet to minimize dust generation.[2]

Cleanup:

Mechanically collect the spilled material using tools that will not generate excessive dust

(e.g., a scoop or soft brush).[2]

Place the collected material into a designated container for chemical waste.[2]
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Decontamination: Thoroughly clean the contaminated surface with soap and water.[2]

Disposal of Cleanup Materials: All materials used for cleanup (e.g., contaminated gloves,

wipes, plastic sheeting) should be placed in the chemical waste container for proper

disposal.

Mandatory Visualizations
Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Naloxonazine dihydrochloride.
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Start: Naloxonazine Dihydrochloride for Disposal

Assess Quantity and Local Regulations

Small Research Quantity

Small

Large Quantity or Spill

Large

Consult Institutional EHS Guidelines

Arrange for Pickup by Approved Waste Disposal ServiceMix with Inert Substance (e.g., coffee grounds, cat litter)

Permitted Not Permitted / Preferred

Place in a Sealable Bag or Container

Dispose in Solid Waste (if permitted)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal Decision Workflow for Naloxonazine Dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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